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Cat. No.: B1595374

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(3-chlorophenyl)-4-methoxybenzamide is a synthetic organic compound belonging to the
benzamide class of molecules. While not associated with widely recognized trade names,
indicating its probable status as a research chemical or synthetic intermediate, its structural
features—a substituted benzoyl group linked to an aniline moiety—are prevalent in a variety of
biologically active molecules. This guide provides a comprehensive technical overview of N-(3-
chlorophenyl)-4-methoxybenzamide, including its chemical identity, physicochemical
properties, a representative synthesis protocol, and analytical characterization methods. The
information presented herein is intended to support researchers and scientists in their
investigations and potential applications of this and structurally related compounds.

Chemical Identity and Nomenclature

The systematic identification of a chemical compound is crucial for unambiguous scientific
communication. For N-(3-chlorophenyl)-4-methoxybenzamide, the primary identifiers are its
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chemical name and CAS number.

While no common trade names for N-(3-chlorophenyl)-4-methoxybenzamide have been
identified in the public domain, it may be referred to by its systematic IUPAC name or
alternative chemical names in literature and supplier catalogs.

Table 1: Chemical Identifiers for N-(3-chlorophenyl)-4-methoxybenzamide

Identifier Value

IUPAC Name N-(3-chlorophenyl)-4-methoxybenzamide
CAS Number 5459-47-2

Molecular Formula C14H12CINO2

Molecular Weight 261.70 g/mol

COC1=CC=C(C=C1)C(=0)NC2=CC=CC(=C2)C
|

Canonical SMILES

InChl Key OOGINWKKOKKSFT-UHFFFAOYSA-N

Physicochemical Properties

Understanding the physicochemical properties of N-(3-chlorophenyl)-4-methoxybenzamide
is essential for its handling, formulation, and interpretation of its behavior in chemical and
biological systems.

Table 2: Physicochemical Properties of N-(3-chlorophenyl)-4-methoxybenzamide
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Property Value Source
Melting Point 147-149 °C [1]
XLogP3 3.7 [2]

Hydrogen Bond Donor Count 1

[2]

Hydrogen Bond Acceptor
Count

[2]

Rotatable Bond Count 3

[2]

Synthesis of N-(3-chlorophenyl)-4-
methoxybenzamide: A Representative Protocol

The synthesis of N-(3-chlorophenyl)-4-methoxybenzamide can be achieved through the

acylation of 3-chloroaniline with 4-methoxybenzoyl chloride. This is a common and effective

method for the formation of amide bonds. The following protocol is a representative example

based on established chemical principles for this type of reaction.

Experimental Protocol: Synthesis via Acylation

Objective: To synthesize N-(3-chlorophenyl)-4-methoxybenzamide from 3-chloroaniline and

4-methoxybenzoyl chloride.

Materials:

3-chloroaniline

4-methoxybenzoyl chloride

Anhydrous dichloromethane (DCM)

Triethylamine (EtsN) or a suitable base

1 M Hydrochloric acid (HCI)

Saturated sodium bicarbonate (NaHCOs) solution
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 1.0 equivalent of 3-chloroaniline
in anhydrous dichloromethane.

Addition of Base: Add 1.1 to 1.2 equivalents of triethylamine to the solution. The base acts as
a scavenger for the hydrochloric acid byproduct of the reaction.

Addition of Acylating Agent: While stirring the solution at room temperature, slowly add a
solution of 1.0 equivalent of 4-methoxybenzoyl chloride in anhydrous dichloromethane.

Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

o Once the reaction is complete, wash the organic layer sequentially with 1 M HCI, saturated
NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOa4 or Na2SOa.

o Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator.
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 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality behind Experimental Choices:

e Anhydrous Conditions: The use of anhydrous solvent is critical as 4-methoxybenzoyl chloride
is moisture-sensitive and will hydrolyze to 4-methoxybenzoic acid, reducing the yield of the
desired amide.

e Base: The inclusion of a base like triethylamine is essential to neutralize the HCI generated
during the reaction. This prevents the protonation of the starting aniline, which would render
it unreactive.

o Work-up: The agueous washes are performed to remove the triethylamine hydrochloride salt,
any unreacted starting materials, and byproducts.

Diagram of the Synthetic Workflow
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Caption: Synthetic workflow for N-(3-chlorophenyl)-4-methoxybenzamide.

Analytical Characterization

The identity and purity of the synthesized N-(3-chlorophenyl)-4-methoxybenzamide should
be confirmed using standard analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
powerful tools for elucidating the molecular structure. The *H NMR spectrum would show
characteristic signals for the aromatic protons and the methoxy group protons. The 13C NMR
would confirm the presence of the correct number of carbon atoms in their respective
chemical environments.

e Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight
of the compound and to study its fragmentation pattern. The expected molecular ion peak
would correspond to the molecular weight of N-(3-chlorophenyl)-4-methoxybenzamide.

e Infrared (IR) Spectroscopy: IR spectroscopy can identify the functional groups present in the
molecule. Key absorbances would include the N-H stretch and the C=0 stretch of the amide

group.

o High-Performance Liquid Chromatography (HPLC): HPLC is a valuable technique for
assessing the purity of the compound. A single sharp peak in the chromatogram would
indicate a high degree of purity.

Logical Relationship of Analytical Techniques
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Caption: Analytical techniques for characterizing the final product.

Conclusion

N-(3-chlorophenyl)-4-methoxybenzamide represents a specific chemical entity with potential
for further investigation in various scientific domains. This guide has provided a detailed
overview of its chemical identity, physicochemical properties, a reliable synthetic protocol, and
appropriate analytical methods for its characterization. The absence of established trade
names suggests its primary role as a research compound. The methodologies and data
presented here offer a solid foundation for researchers and drug development professionals
working with this and related benzamide structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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